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Introduction
The triiodine cation, I₃⁺, is a fascinating and highly reactive polyhalogen cation. Unlike its well-

known anionic counterpart, the triiodide ion (I₃⁻), the triiodine cation is a powerful electrophile

and oxidizing agent, a characteristic that makes it of significant interest in synthetic chemistry.

Its existence has been confirmed through the synthesis and characterization of its salts with

weakly coordinating anions. This guide provides a comprehensive overview of the synthesis,

structure, properties, and reactivity of the triiodine cation, with a focus on experimental and

theoretical data.

Synthesis of the Triiodine Cation
The triiodine cation is highly susceptible to reduction and requires stabilization by a very

weakly coordinating counteranion. The most successful synthetic routes involve the oxidation

of elemental iodine in the presence of a strong Lewis acid that can form a stable anion.
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Experimental Protocol: Synthesis of Triiodine
Hexafluoroarsenate (I₃⁺AsF₆⁻)
The first stable salt of the triiodine cation, I₃⁺AsF₆⁻, was synthesized by the reaction of iodine

with arsenic pentafluoride in liquid sulfur dioxide.

Materials:

Iodine (I₂)

Arsenic pentafluoride (AsF₅)

Liquid sulfur dioxide (SO₂)

Procedure:

A solution of iodine in liquid sulfur dioxide is prepared in a reaction vessel suitable for low-

temperature reactions and handling of corrosive materials.

An excess of arsenic pentafluoride is slowly condensed into the iodine solution at a

controlled temperature, typically around -60°C.

The reaction mixture is stirred, leading to the formation of a dark brown to black solution.

Slow evaporation of the sulfur dioxide solvent results in the crystallization of dark, needle-like

crystals of I₃⁺AsF₆⁻.

Molecular Structure and Properties
The triiodine cation possesses a bent molecular geometry, in contrast to the linear shape of

the triiodide anion.[1][2] This V-shape is a consequence of the presence of two lone pairs of

electrons on the central iodine atom, leading to an sp³ hybridization of the central atom.[2]

Crystallographic Data
The crystal structure of I₃⁺AsF₆⁻ has been determined by single-crystal X-ray diffraction,

providing precise data on its geometry.
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

I-I Bond Length 2.583(3) Å

I-I-I Bond Angle 101.9(1)°

Closest I···F Contact 2.89(2) Å

Data from the X-ray crystal structure of

I₃⁺AsF₆⁻.

Spectroscopic and Theoretical Data
Spectroscopic characterization of the I₃⁺ cation is challenging due to its high reactivity.

However, theoretical calculations have provided valuable insights into its properties.

Property Calculated Value Method

Symmetric Stretch (ν₁) 223 cm⁻¹ CCSD(T)/aVTZ-PP

Bending Mode (ν₂) 97 cm⁻¹ CCSD(T)/aVTZ-PP

Asymmetric Stretch (ν₃) 238 cm⁻¹ CCSD(T)/aVTZ-PP

Standard Enthalpy of

Formation (298 K)
1083.7 kJ/mol G4 Theory

Reactivity of the Triiodine Cation
As a potent electrophile, the triiodine cation readily reacts with a variety of nucleophiles. Its

reactivity can be harnessed for the synthesis of novel iodine-containing compounds.

Reaction with Acetonitrile
The I₃⁺ cation has been shown to act as an "I⁺" donor in its reaction with acetonitrile (CH₃CN).

This reaction leads to the formation of a di-iodinated acetonitrile adduct.
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Experimental Protocol: Reaction of I₃⁺AsF₆⁻ with Acetonitrile

Materials:

I₃⁺AsF₆⁻

Acetonitrile (CH₃CN)

Liquid sulfur dioxide (SO₂)

Procedure:

A solution of I₃⁺AsF₆⁻ is prepared in liquid sulfur dioxide.

An excess of acetonitrile is added to the solution.

The reaction mixture is allowed to react, leading to a color change.

Slow removal of the solvent yields crystals of the product, [H₃CCN-I-NCCH₃]⁺[AsF₆]⁻.

Visualizations
Molecular Structure of the Triiodine Cation (I₃⁺)
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Molecular Structure of I₃⁺
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Caption: Ball-and-stick model of the I₃⁺ cation showing its bent geometry.
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Caption: Reaction scheme for the synthesis of I₃⁺AsF₆⁻.

Reaction of I₃⁺ with Acetonitrile
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Caption: Reaction of the I₃⁺ cation acting as an "I⁺" donor.

Conclusion
The triiodine cation, I₃⁺, is a well-characterized, albeit highly reactive, chemical species. Its

synthesis and isolation as a salt with a weakly coordinating anion have opened avenues for

exploring its rich chemistry. The bent structure and potent electrophilicity of I₃⁺ make it a

valuable reagent and a subject of ongoing research in both experimental and theoretical

chemistry. Further studies into its reactivity are likely to uncover new synthetic methodologies

and expand our understanding of polyhalogen cations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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